Cas no 1700581-57-2 (Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate
• CAS No: 1700581-57-2
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5701298
• PubChem ID: 106510139
• Update Time: 2023-10-14

Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate
• Methyl2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate
• 1700581-57-2
• EN300-1458379
• 4-Thiazolecarboxylic acid, 2-amino-5-cyclopentyl-, methyl ester

• Inchi： 1S/C10H14N2O2S/c1-14-9(13)7-8(15-10(11)12-7)6-4-2-3-5-6/h6H,2-5H2,1H3,(H2,11,12)
• InChI Key： JFJBCTUDCGZTBE-UHFFFAOYSA-N
• SMILES： S1C(C2CCCC2)=C(C(OC)=O)N=C1N

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 379.6±30.0 °C(Predicted)
• pka: 2.88±0.10(Predicted)